2-(Benzyloxy)-4-bromo-6-nitroaniline
Overview
Description
2-(Benzyloxy)-4-bromo-6-nitroaniline is a chemical compound with the following structural formula: . It belongs to the class of heterocyclic compounds known as 1,2,4-triazolo [1,5-a] quinazolines . These compounds have gained significance in medicinal chemistry due to their diverse biological functions and potential therapeutic applications .
3.
Molecular Structure Analysis
The crystal structure of 2-(Benzyloxy)-4-bromo-6-nitroaniline has been studied using computational methods. The compound exhibits specific intermolecular interactions, which are mapped using the Hirshfeld surface technique . Additionally, the Molecular Electrostatic Potential (MEP) map reveals charge distribution across the compound’s surface. The compound is identified as electron-rich, indicating its reactivity and stability. Its band gap suggests Nonlinear Optical (NLO) attributes .
5.
Scientific Research Applications
Efficient Synthesis Methods
- One-Pot Conversion Techniques : Gardiner and Loyns (1995) demonstrated efficient one-pot conversion methods to synthesize derivatives of 2-nitroaniline, including 1-benzyloxy-2-aryl benzimidazoles, offering efficient pathways in organic synthesis (Gardiner & Loyns, 1995).
Spectroscopic Analysis and Charge Transfer Studies
- Charge Transfer Interaction Studies : Arul Dhas et al. (2015) explored intra-molecular charge transfer interactions in 4-benzyloxy-2-nitroaniline using various spectroscopic techniques. This research offers insights into the electronic properties and potential applications of such compounds in material science (Dhas, Joe, Roy, & Balachandran, 2015).
Molecular Electronic Devices
- Molecular Electronics : Chen et al. (1999) utilized a molecule containing a nitroamine redox center, structurally related to 2-(Benzyloxy)-4-bromo-6-nitroaniline, in molecular electronic devices. Their findings demonstrate significant applications in the field of nanotechnology and molecular electronics (Chen, Reed, Rawlett, & Tour, 1999).
Synthesis of Lanthanide Complexes
- Lanthanide Coordination Compounds : Sivakumar et al. (2010) investigated lanthanide coordination compounds using derivatives of 4-benzyloxy benzoic acid. This research has implications for the development of materials with specific photophysical properties, important in fields like photonics (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).
Electrophilic Substitution Reactions
- Metabolism of Halogenated Anilines : Boeren et al. (1992) studied the metabolism of halogenated anilines in rat liver, revealing insights into the biochemical transformation of such compounds, which can inform pharmacological and toxicological studies (Boeren, Tyrakowska, Vervoort, De Hoffman, Teunis, van Veldhuizen, & Rietjens, 1992).
Mechanism of Action
properties
IUPAC Name |
4-bromo-2-nitro-6-phenylmethoxyaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrN2O3/c14-10-6-11(16(17)18)13(15)12(7-10)19-8-9-4-2-1-3-5-9/h1-7H,8,15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFUKAZCXDQPEIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=CC(=C2N)[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40736639 | |
Record name | 2-(Benzyloxy)-4-bromo-6-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40736639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
713530-47-3 | |
Record name | 2-(Benzyloxy)-4-bromo-6-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40736639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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